6,7-Dimethyl-2,3-dihydro-1H-inden-1-one

• IUPAC Name: 6,7-dimethyl-2,3-dihydroinden-1-one
• InChI: InChI=1S/C11H12O/c1-7-3-4-9-5-6-10(12)11(9)8(7)2/h3-4H,5-6H2,1-2H3
• InChI Key: IOTBGPYPJDUCRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(CCC2=O)C=C1)C
• Molecular Formula: C11H12O
• DSSTOX Substance ID: DTXSID20348759
• Molecular Weight: 160.21 g/mol
• CAS RN: 16440-98-5

Description

6,7-Dimethyl-2,3-dihydro-1H-inden-1-one, commonly known as DMID, is an organic compound belonging to the group of indene derivatives. It is an important compound in organic chemistry and has a wide range of applications in scientific research.

Scientific Research Applications

Chemical Structure and Properties

6,7-Dimethyl-2,3-dihydro-1H-inden-1-one and its derivatives have been a subject of interest due to their unique chemical structures. For instance, the study by Sigalov et al. (2019) explores the stabilization of indazole tautomers by intra- and intermolecular hydrogen bonds, highlighting the structural intricacies of compounds like 2,3-dihydro-1H-inden-1-one derivatives (Sigalov, Afonin, Sterkhova, & Shainyan, 2019). These chemical properties can be pivotal for various scientific applications, particularly in material science and organic synthesis.

Synthetic Routes and Methodologies

The synthesis of such compounds is of significant interest. Pal, Banik, and Ghatak (1992) describe a facile synthetic route for 1,1-disubstituted 2,3-dihydro-1H-benz[f]indene-4,9-diones, which shows the versatility of these compounds in organic synthesis (Pal, Banik, & Ghatak, 1992). Such synthetic methodologies are crucial in the development of new compounds and materials.

Catalysis and Green Chemistry

M. Reddy, G. S. Reddy, and Jeong (2014) demonstrated the use of molybdate sulfuric acid as a catalyst for the synthesis of dimethyl (2,3-dihydro-1H-inden-6-ylamino) (substituted) methylphosphonates, emphasizing the role of 2,3-dihydro-1H-inden-1-one derivatives in catalysis and green chemistry (Reddy, Reddy, & Jeong, 2014). This research contributes to the development of environmentally friendly chemical processes.

Biological Activity and Potential Therapeutics

Sheridan et al. (2009) reported the synthesis and biological activity of novel diastereoisomers of 2-benzyl-2,3-dihydro-2-(1H-inden-2-yl)-1H-inden-1-ol, showing significant anti-inflammatory activity. This suggests potential therapeutic applications for derivatives of this compound (Sheridan et al., 2009).

Crystal Structure Analysis

Baddeley et al. (2017) conducted structural studies on derivatives of 2,3-dihydro-1H-inden-1-one, providing insights into their crystal structures and intermolecular interactions. Such studies are fundamental for understanding the material properties of these compounds (Baddeley et al., 2017).